Cas no 161809-65-0 (1,1,1-trifluoro-3-3-(trifluoromethyl)phenylpropan-2-one)

• Product Name: 1,1,1-trifluoro-3-3-(trifluoromethyl)phenylpropan-2-one
• CAS No: 161809-65-0
• MF: C₁₀H₆F₆O
• MW: 256.144464015961
• MDL: MFCD00098427
• CID: 2621381
• PubChem ID: 2781476
• Update Time: 2025-04-21

1,1,1-trifluoro-3-3-(trifluoromethyl)phenylpropan-2-one Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-3-(trifluoromethyl)phenylpropan-2-one
• NKWDQRUFRMHMKB-UHFFFAOYSA-N
• SCHEMBL17961023
• EN300-1936447
• 1,1,1-Trifluoro-3-[3-(trifluoromethyl)phenyl]-2-propanone
• AKOS009159344
• 161809-65-0
• DTXSID301197362
• MFCD00098427
• 1,1,1-trifluoro-3-(3-(trifluoromethyl)phenyl)propan-2-one
• 1,1,1-trifluoro-3-[3-(trifluoromethyl)phenyl]propan-2-one
• 2-Propanone, 1,1,1-trifluoro-3-[3-(trifluoromethyl)phenyl]-

• MDL： MFCD00098427
• Inchi： 1S/C10H6F6O/c11-9(12,13)7-3-1-2-6(4-7)5-8(17)10(14,15)16/h1-4H,5H2
• InChI Key： NKWDQRUFRMHMKB-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)CC(C(F)(F)F)=O)(F)F

Computed Properties

• Exact Mass: 256.03228378Da
• Monoisotopic Mass: 256.03228378Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1Ų